Cas no 2089310-96-1 (2-Cyclopropoxy-5-iodopyridine)

2-Cyclopropoxy-5-iodopyridine is a versatile heterocyclic compound featuring a cyclopropoxy substituent at the 2-position and an iodine atom at the 5-position of the pyridine ring. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, due to the reactivity of the iodo group. The cyclopropoxy moiety adds steric and electronic modulation, enhancing its utility in medicinal chemistry and materials science. Its well-defined reactivity profile and stability under standard conditions make it suitable for applications in pharmaceutical research and agrochemical development. The compound is typically handled under inert conditions to preserve its integrity.
2-Cyclopropoxy-5-iodopyridine structure
2-Cyclopropoxy-5-iodopyridine structure
Product Name:2-Cyclopropoxy-5-iodopyridine
CAS No:2089310-96-1
MF:C8H8INO
MW:261.0597
CID:5087019
PubChem ID:121231652
Update Time:2026-03-02

2-Cyclopropoxy-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclopropoxy-5-iodopyridine
    • E84936
    • MFCD30188549
    • 2089310-96-1
    • 2-cyclopropyloxy-5-iodopyridine
    • Pyridine, 2-(cyclopropyloxy)-5-iodo-
    • DTXSID501289993
    • BS-51823
    • Inchi: 1S/C8H8INO/c9-6-1-4-8(10-5-6)11-7-2-3-7/h1,4-5,7H,2-3H2
    • InChI Key: OXFOZWJRTJUWKU-UHFFFAOYSA-N
    • SMILES: IC1=C([H])N=C(C([H])=C1[H])OC1([H])C([H])([H])C1([H])[H]

Computed Properties

  • Exact Mass: 260.96506g/mol
  • Monoisotopic Mass: 260.96506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 22.1

2-Cyclopropoxy-5-iodopyridine Pricemore >>

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Additional information on 2-Cyclopropoxy-5-iodopyridine

Comprehensive Overview of 2-Cyclopropoxy-5-iodopyridine (CAS No. 2089310-96-1): Properties, Applications, and Research Insights

2-Cyclopropoxy-5-iodopyridine (CAS No. 2089310-96-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the iodopyridine family, characterized by a pyridine ring substituted with an iodine atom at the 5-position and a cyclopropoxy group at the 2-position. Its molecular formula, C8H8INO, and precise molecular weight (261.06 g/mol) make it a valuable intermediate in organic synthesis. Researchers frequently explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, owing to the presence of the iodo substituent, which serves as a versatile handle for further functionalization.

The growing interest in 2-Cyclopropoxy-5-iodopyridine aligns with trends in small-molecule drug discovery and catalysis. Recent studies highlight its potential as a building block for kinase inhibitors and antiviral agents, addressing pressing healthcare challenges like oncology and infectious diseases. Its cyclopropyl ether moiety is particularly noteworthy, as cyclopropane rings are known to enhance metabolic stability and bioavailability in drug candidates—a hot topic in medicinal chemistry optimization. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its purity (>98% typical), ensuring reproducibility in downstream applications.

From an industrial perspective, CAS 2089310-96-1 is often discussed in the context of green chemistry and atom economy. Innovations in catalytic iodination methods have reduced waste generation during its synthesis, resonating with the pharmaceutical industry’s push toward sustainable practices. Additionally, its role in high-throughput screening libraries underscores its relevance in AI-driven drug design, where fragment-based approaches leverage diverse scaffolds like this compound. Safety data sheets emphasize standard laboratory precautions, though it is not classified under stringent regulatory controls, facilitating its use in academic and industrial settings.

Emerging applications of 2-Cyclopropoxy-5-iodopyridine extend to material science, particularly in the development of organic semiconductors and ligand design for transition-metal catalysts. Its electron-deficient pyridine core enables π-stacking interactions, a property exploited in molecular electronics. Furthermore, patents filed between 2020–2023 reveal its incorporation into proteolysis-targeting chimeras (PROTACs), a breakthrough modality in targeted protein degradation. These interdisciplinary connections position the compound at the nexus of chemistry, biology, and engineering—topics frequently queried in scientific databases and SEO-optimized searches.

In summary, 2-Cyclopropoxy-5-iodopyridine (CAS No. 2089310-96-1) exemplifies the convergence of structural ingenuity and practical utility. Its adaptability across drug discovery, catalysis, and advanced materials ensures sustained relevance in peer-reviewed literature and industrial workflows. As synthetic methodologies evolve, this compound will likely remain a cornerstone for innovations addressing global health and technological demands.

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